Cas no 105404-89-5 (2,7-Dibromo-3,6-dimethoxynaphthalene)

2,7-Dibromo-3,6-dimethoxynaphthalene structure

105404-89-5 structure

Product Name:2,7-Dibromo-3,6-dimethoxynaphthalene

CAS No:105404-89-5

MF:C₁₂H₁₀Br₂O₂

MW:346.014602184296

CID:137604

PubChem ID:640259

Update Time:2025-04-19

2,7-Dibromo-3,6-dimethoxynaphthalene Chemical and Physical Properties

Names and Identifiers

- 2,7-Dibromo-3,6-dimethoxynaphthalene
- Naphthalene,2,7-dibromo-3,6-dimethoxy-
- AMY17038
- AKOS015835934
- SCHEMBL17913390
- InChI=1/C12H10Br2O2/c1-15-11-5-8-6-12(16-2)10(14)4-7(8)3-9(11)13/h3-6H,1-2H
- A801232
- naphthalene, 2,7-dibromo-3,6-dimethoxy-
- DTXSID00348712
- CS-0329741
- DS-7618
- 2,7-Dibromo-3,6-dimethoxy-naphthalene
- FT-0656274
- D84349
- J-001415
- 105404-89-5
- MDL： MFCD01851104
- Inchi： 1S/C12H10Br2O2/c1-15-11-5-8-6-12(16-2)10(14)4-7(8)3-9(11)13/h3-6H,1-2H3
- InChI Key： IXKYNFRCDWZQOX-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2=CC(=C(C=C2C=1)Br)OC)OC

Computed Properties

Exact Mass: 343.90500
Monoisotopic Mass: 343.90475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Density: 1.7±0.1 g/cm3
Melting Point: NA
Boiling Point: 403.1±40.0 °C at 760 mmHg
Flash Point: 166.2±25.8 °C
PSA: 18.46000
LogP: 4.38200
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,7-Dibromo-3,6-dimethoxynaphthalene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,7-Dibromo-3,6-dimethoxynaphthalene Customs Data

HS CODE：2909309090
Customs Data：

China Customs Code:
2909309090

Overview:

2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,7-Dibromo-3,6-dimethoxynaphthalene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A219005813-5g	2,7-Dibromo-3,6-dimethoxynaphthalene	105404-89-5	95%	5g	$1174.20	2023-09-04
Alichem	A219005813-10g	2,7-Dibromo-3,6-dimethoxynaphthalene	105404-89-5	95%	10g	$1980.00	2023-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	016600-500mg	2,7-Dibromo-3,6-dimethoxynaphthalene	105404-89-5	98%	500mg	2258CNY	2021-05-08
Chemenu	CM130395-1g	2,7-dibromo-3,6-dimethoxynaphthalene	105404-89-5	95%	1g	$355	2021-08-05
Chemenu	CM130395-5g	2,7-dibromo-3,6-dimethoxynaphthalene	105404-89-5	95%	5g	$1066	2021-08-05
Chemenu	CM130395-10g	2,7-dibromo-3,6-dimethoxynaphthalene	105404-89-5	95%	10g	$1851	2021-08-05
TRC	D426573-5mg	2,7-Dibromo-3,6-dimethoxynaphthalene	105404-89-5		5mg	$ 50.00	2022-06-05
TRC	D426573-10mg	2,7-Dibromo-3,6-dimethoxynaphthalene	105404-89-5		10mg	$ 65.00	2022-06-05
TRC	D426573-50mg	2,7-Dibromo-3,6-dimethoxynaphthalene	105404-89-5		50mg	$ 95.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	016600-500mg	2,7-Dibromo-3,6-dimethoxynaphthalene	105404-89-5	98%	500mg	2258.0CNY	2021-07-12

2,7-Dibromo-3,6-dimethoxynaphthalene Production Method

Production Method 1

96965-79-6

105404-89-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 19 h, rt
1.2 Reagents: Ammonium hydroxide Solvents: Water ; rt

Reference

: 2,5-Diaryl 6-hydroxyphenalenones for Single-Molecule Junctions

Vogel, David ; Ornago, Luca ; Wegeberg, Christina ; Prescimone, Alessandro ; van, Herreder Zant ; et al, Organic Materials, 2022, 4(3), 102-126

Production Method 2

96965-79-6

105404-89-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Dimethyl sulfoxide ; overnight, rt

Reference

: Intramolecular cascade hydroarylation/cycloisomerization strategy for the synthesis of polycyclic aromatic and heteroaromatic systems

Storch, Jan; Bernard, Martin; Sykora, Jan; Karban, Jindrich; Cermak, Jan, European Journal of Organic Chemistry, 2013, 2013(2), 260-263

2,7-Dibromo-3,6-dimethoxynaphthalene Raw materials

3,6-Dibromonaphthalene-2,7-diol

2,7-Dibromo-3,6-dimethoxynaphthalene Preparation Products

2,7-Dibromo-3,6-dimethoxynaphthalene (105404-89-5)

2,7-Dibromo-3,6-dimethoxynaphthalene Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:105404-89-5)2,7-Dibromo-3,6-dimethoxynaphthalene

Order Number:A801232

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:05

Price ($):320.0

Email:sales@amadischem.com

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2,7-Dibromo-3,6-dimethoxynaphthalene Related Literature

1. Naturally-occurring compounds related to phenalenone. Part II. The synthesis of haemocorin aglycone

B. Laundon,G. A. Morrison J. Chem. Soc. C 1971 1694
2. 453. Stereochemical aspects of aromatic substitution. Part I. peri-Derivatives of naphthalene

F. Bell,J. A. Gibson,R. D. Wilson J. Chem. Soc. 1956 2335

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